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Compound of Interest

Compound Name: 1,3-Dichloro-2-methylpropane

Cat. No.: B1596176 Get Quote

Essential Safety and Handling Guide for 1,3-
Dichloro-2-methylpropane
This guide provides critical safety protocols and logistical plans for handling 1,3-Dichloro-2-
methylpropane (CAS No. 616-19-3). Given the limited availability of specific safety data for

this compound, the following recommendations are based on its known properties as a

flammable, chlorinated hydrocarbon and data from structurally similar chemicals. Researchers,

scientists, and drug development professionals must exercise extreme caution and consult the

supplier-specific Safety Data Sheet (SDS) before handling this chemical.

Chemical Properties and Hazards

1,3-Dichloro-2-methylpropane is a colorless, flammable liquid with a chloroform-like odor.[1] It

is classified as a hazardous substance that can have adverse effects on human health and the

environment.[1] Key known quantitative data is summarized below.
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Property Value

CAS Number 616-19-3

Molecular Formula C₄H₈Cl₂

Molecular Weight 127.01 g/mol

Flash Point 28°C

Boiling Point 122.28°C (estimate)

Vapor Pressure 9.15 mmHg at 25°C

Personal Protective Equipment (PPE) Recommendations
Proper selection and use of PPE are the primary defense against exposure to 1,3-Dichloro-2-
methylpropane. The following table outlines the recommended PPE based on general

knowledge of handling chlorinated hydrocarbons. For handling a structurally similar compound,

1,2-Dichloro-2-propanol, Viton® or Viton®/Butyl laminate gloves are recommended for the

highest level of protection, while standard nitrile and neoprene gloves offer poor to fair

resistance.[2]
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PPE Category Specification Rationale

Hand Protection
Viton® or Viton®/Butyl

laminate gloves.

Provides the highest level of

protection against chlorinated

hydrocarbons. Avoid nitrile and

neoprene for other than

incidental contact.[2]

Eye Protection

Chemical splash goggles

meeting ANSI Z87.1

standards.

Protects against splashes and

vapors.[2]

Face Protection
Face shield worn over

chemical splash goggles.

Recommended when handling

larger quantities (>1 L) or

when there is a significant risk

of splashing.[2]

Body Protection Flame-resistant lab coat.

Protects against splashes of

flammable liquid. A 100%

cotton lab coat may be a

suitable alternative for smaller

quantities.[3]

Footwear
Closed-toe, chemical-resistant

shoes.

Prevents exposure from spills.

[2]

Respiratory Protection
Work in a certified chemical

fume hood.

A fume hood is the primary

engineering control to prevent

the inhalation of vapors.[4]

Experimental Workflow for Handling 1,3-Dichloro-2-
methylpropane
The following diagram outlines the necessary steps for the safe handling of 1,3-Dichloro-2-
methylpropane in a laboratory setting. Adherence to this workflow is crucial to minimize risks.
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Experimental Workflow: Handling 1,3-Dichloro-2-methylpropane

Preparation
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Dispose of Contaminated Materials

Doff and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,3-Dichloro-2-methylpropane.
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Operational Plan
Pre-Handling Preparations

Review Safety Data Sheet (SDS): Always consult the most recent SDS for 1,3-Dichloro-2-
methylpropane provided by your supplier before beginning any work.

Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the sash

is at the appropriate working height.[4]

Assemble all Materials: Gather all necessary equipment, including the chemical, glassware,

and designated waste containers, and place them inside the fume hood.[4]

Don Appropriate PPE: Put on all required PPE as specified in the table above.

Prepare for Emergencies: Locate the nearest eyewash station, safety shower, and fire

extinguisher. Ensure a spill kit appropriate for flammable chlorinated hydrocarbons is readily

accessible.[2]

Handling Procedures
Work in a Ventilated Area: All work with 1,3-Dichloro-2-methylpropane must be conducted

in a certified chemical fume hood to prevent the accumulation of flammable and potentially

toxic vapors.[3]

Grounding and Bonding: When transferring from large containers (>4 L), ensure containers

are properly bonded and grounded to prevent static discharge, which can be an ignition

source.[4]

Avoid Ignition Sources: Keep the work area free of open flames, hot surfaces, and other

potential sources of ignition.[3][5] Use spark-free tools and explosion-proof equipment where

necessary.[6]

Container Handling: Keep containers tightly closed when not in use.[3] Use bottle carriers for

transporting glass containers.[4]

Post-Handling and Cleanup
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PPE Removal: Remove gloves and lab coat before leaving the work area. Dispose of

disposable gloves as hazardous waste.[2]

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical.[2]

Decontamination: Decontaminate all surfaces and equipment that may have come into

contact with the chemical.

Disposal Plan
Proper disposal of 1,3-Dichloro-2-methylpropane and associated contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Designated Waste Container: Collect all 1,3-Dichloro-2-methylpropane waste in a

designated, properly labeled hazardous waste container.[2] The container should be made of

a chemically resistant material and have a secure, tight-fitting lid.

Contaminated Materials: Any materials that come into contact with 1,3-Dichloro-2-
methylpropane, such as pipette tips, wipes, and disposable gloves, must also be disposed

of as hazardous waste in a sealed, labeled container.[2]

Waste Disposal Method: Chlorinated hydrocarbon waste should be disposed of through a

licensed hazardous waste disposal company.[7][8] Incineration at high temperatures is a

common and effective method for the complete destruction of such compounds.[7][9][10] Do

not dispose of this chemical down the drain or in regular trash.

Temporary Storage: Store the sealed hazardous waste container in a designated satellite

accumulation area within the laboratory, away from incompatible materials.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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